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Introduction
Dihydrofolate reductase (DHFR) is a crucial enzyme in the synthesis of purines, thymidylate,

and several amino acids.[1][2][3] It catalyzes the reduction of dihydrofolate (DHF) to

tetrahydrofolate (THF) using NADPH as a cofactor.[1][3] This role makes it a significant target

for therapeutics, particularly in cancer chemotherapy and as an antimicrobial agent.[2][3][4] The

production of large quantities of pure and active recombinant DHFR is essential for structural

studies, inhibitor screening, and various biochemical assays. This document provides a

detailed protocol for the expression of recombinant DHFR in Escherichia coli and its

subsequent purification.

Overview of the Process
The expression and purification of recombinant DHFR, often with an affinity tag such as a

polyhistidine (His-tag), involves several key stages. The process begins with the transformation

of a suitable E. coli expression strain with a plasmid containing the DHFR gene.[5][6]

Expression is then induced, followed by cell lysis to release the recombinant protein. The

purification strategy typically involves a multi-step chromatography process, commonly

beginning with affinity chromatography, followed by further polishing steps like ion exchange

and size exclusion chromatography to achieve high purity.
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Data Presentation
Table 1: Typical Yield and Purity of Recombinant Human
DHFR

Purification
Step

Total
Protein
(mg/L
culture)

Specific
Activity
(pmol/min/
µg)

Purity (%)
Fold
Purification

Reference

Crude Lysate 150 - 250 50 - 150 <10 1 Estimated

Affinity

Chromatogra

phy (Ni-NTA)

15 - 25 > 1500 > 85 ~10-15 [7]

Affinity

Chromatogra

phy

(Methotrexate

)

10 - 20 > 2000 > 90 ~15-20 [8][9]

Ion Exchange

Chromatogra

phy

8 - 15 > 4000 > 95 ~30-40 [8][10]

Size

Exclusion

Chromatogra

phy

5 - 10 > 5500 > 98 ~40-50 [11][12]

Note: Values are approximate and can vary significantly based on expression conditions, cell

density, lysis efficiency, and specific chromatography resins and conditions.

Table 2: Molecular Weight and Specific Activity of
Recombinant DHFR from Various Sources

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC101608/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2617730/
https://pubmed.ncbi.nlm.nih.gov/4399520/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2617730/
https://pmc.ncbi.nlm.nih.gov/articles/PMC129699/
https://pubmed.ncbi.nlm.nih.gov/2116172/
https://pubmed.ncbi.nlm.nih.gov/3109322/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Source
Molecular Weight
(kDa)

Specific Activity Reference

Human ~21.5 - 25.5 > 2000 pmol/min/µg [13][14]

E. coli ~22 > 5500 pmol/min/µg [15]

Drosophila

melanogaster
17-22 Not specified [11]

Soybean 22 15 units/mg [12]

Signaling and Metabolic Pathway
DHFR plays a central role in folate metabolism, which is essential for the synthesis of

nucleotides and certain amino acids. The diagram below illustrates the position of DHFR in this

critical pathway.
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Caption: Role of DHFR in folate metabolism.

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.cusabio.com/Recombinant-Protein/Recombinant-Human-Dihydrofolate-reductase-DHFR--12923032.html
https://www.bosterbio.com/human-dihydrofolate-reductase-dhfr-recombinant-protein-protp00374-boster.html
https://resources.rndsystems.com/pdfs/datasheets/8456-dr.pdf
https://pubmed.ncbi.nlm.nih.gov/2116172/
https://pubmed.ncbi.nlm.nih.gov/3109322/
https://www.benchchem.com/product/b560502?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The overall workflow for recombinant DHFR expression and purification is depicted in the

following diagram.

Recombinant DHFR Expression and Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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expression-and-purification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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